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Compound of Interest

Compound Name: Cbz-NH-PEG4-C2-acid

Cat. No.: B606519

In-Depth Technical Guide: Cbhz-NH-PEG4-C2-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
applications of Cbz-NH-PEG4-C2-acid, a key building block in modern drug discovery,
particularly in the development of Proteolysis Targeting Chimeras (PROTACS).

Core Molecular Data

Cbz-NH-PEG4-C2-acid is a heterobifunctional linker molecule. The table below summarizes its
key quantitative data.

Property Value Reference
Molecular Weight 399.44 g/mol [L1[2113114]
Chemical Formula C19H20NOs [1112113114]
CAS Number 756526-00-8 [11[2]13][4]
Appearance Colorless to light yellow liquid [1][2]
Density Approximately 1.188 g/cm3 [1112]

Role in PROTAC Drug Development
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Cbz-NH-PEG4-C2-acid is frequently utilized as a PEG-based linker in the synthesis of
PROTACSs.[1][5][6] PROTACSs are novel therapeutic agents that co-opt the cell's natural protein
disposal system to eliminate disease-causing proteins.[1][7][8] They typically consist of three
components: a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase,
and a linker that connects these two ligands.[1][7][8]

The Cbz-NH-PEG4-C2-acid molecule provides the flexible polyethylene glycol (PEG) chain
that serves as this linker. The carboxybenzyl (Cbz) protecting group on the amine allows for
controlled, sequential chemical reactions during the synthesis of the final PROTAC molecule.

Conceptual Workflow of PROTAC Synthesis

The following diagram illustrates the general workflow for synthesizing a PROTAC molecule
where a linker like Cbz-NH-PEG4-C2-acid would be utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b606519?utm_src=pdf-body-img
https://www.benchchem.com/product/b606519?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Cbz-NH-PEG4-C2-acid | PROTAC Linker | MCE [medchemexpress.cn]

2. CBZ-NH-PEG<SUB>4</SUB>-CH<SUB>2</SUB>CH<SUB>2</SUB>COOH CAS#:
756526-00-8 [m.chemicalbook.com]

. Cbz-N-amido-PEG4-acid - CAS:756526-00-8 - Sunway Pharm Ltd [3wpharm.com]
. vectorlabs.com [vectorlabs.com]

. Cbz-NH-PEG4-C2-acid - Immunomart [immunomart.com]

. medchemexpress.com [medchemexpress.com]

. Cbz-NH-PEG12-C2-acid | PROTAC Linker | TargetMol [targetmol.com]

°
(0] ~ » 1 H w

. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Cbz-NH-PEG4-C2-acid molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606519#cbz-nh-peg4-c2-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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